Cas no 1436188-62-3 (N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide)

• Product Name: N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide
• CAS No: 1436188-62-3
• MF: C₁₂H₁₀ClFN₂O₂S
• MW: 300.736403942108
• CID: 5404160
• PubChem ID: 71989477
• Update Time: 2025-10-12

N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-Chloro-2-thienyl)-2-hydroxyethyl]-2-fluoro-4-pyridinecarboxamide
• N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide

• Inchi： 1S/C12H10ClFN2O2S/c13-10-2-1-9(19-10)8(17)6-16-12(18)7-3-4-15-11(14)5-7/h1-5,8,17H,6H2,(H,16,18)
• InChI Key： KRNRVUJKWBKYFV-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NCC(C2SC(Cl)=CC=2)O)=O)=C1

Experimental Properties

• Density: 1.473±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.4±50.0 °C(Predicted)
• pka: 12.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide

N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide and Its Significance in Modern Pharmaceutical Research

N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide (CAS No. 1436188-62-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluoropyridine and thiophene moieties, represents a promising candidate for further exploration in drug discovery and development. The presence of a chloro substituent on the thiophene ring and a hydroxyethyl group on the pyridine ring introduces a rich chemical diversity that can be leveraged to modulate biological targets effectively.

The< strong>fluoropyridine core is particularly noteworthy, as fluorinated pyridines are widely recognized for their enhanced metabolic stability, improved binding affinity, and increased bioavailability in drug molecules. In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their ability to fine-tune pharmacokinetic properties and pharmacological effects. The incorporation of a< strong>fluoro atom into the pyridine ring of this compound not only enhances its lipophilicity but also contributes to its resistance against metabolic degradation, making it an attractive scaffold for medicinal chemists.

The< strong>thiophene moiety in N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide adds another layer of complexity and functionality. Thiophenes are known for their role in various bioactive molecules, including antifungal, antibacterial, and anticancer agents. The chloro substituent on the thiophene ring further enhances the electrophilicity of the molecule, allowing for diverse chemical modifications and interactions with biological targets. This structural feature makes the compound a versatile tool for designing novel therapeutic agents.

In the realm of drug discovery, the< strong>hydroxyethyl group attached to the pyridine ring plays a crucial role in determining the compound's solubility and interactions with biological systems. Hydroxyethyl chains are often employed to improve water solubility while maintaining pharmacological activity, making this compound an excellent candidate for further development into orally active drugs. The combination of these functional groups—fluoropyridine, thiophene, chloro substituent, and hydroxyethyl chain—creates a multifaceted molecule with potential applications across multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide exhibits promising interactions with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies have indicated that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents.

The< strong>CAS No. 1436188-62-3 identifier ensures that researchers can reliably obtain and reference this compound for their studies. With the growing emphasis on high-throughput screening and library-based drug discovery, having well-characterized compounds like this one is essential for accelerating the development of new treatments. The chemical purity and stability of N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide are critical factors that contribute to its suitability for both preclinical and clinical research.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The introduction of fluorine atoms into heterocyclic systems often requires specialized methodologies to achieve high yields and selectivity. Researchers have developed innovative approaches to incorporate fluorine at specific positions within the molecule without compromising overall structural integrity. These advancements in synthetic chemistry have been instrumental in producing complex molecules like N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide with precision.

The potential applications of N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide extend beyond traditional pharmaceuticals. Its unique structural properties make it a valuable intermediate for developing agrochemicals, materials science applications, and specialty chemicals. The ability to modify different functional groups within the molecule allows chemists to tailor its properties for specific industrial uses while maintaining its inherent biological activity.

In conclusion, N-2-(5-chlorothiophen-2-yl)-2-hydroxyethyl-2-fluoropyridine-4-carboxamide (CAS No. 1436188-62-3) is a multifaceted compound with significant potential in pharmaceutical research. Its combination of< strong>fluoropyridine,< strong>thiophene,< strong>chloro substituent, and< strong>hydroxyethyl group provides a rich foundation for designing novel therapeutic agents. As computational methods continue to evolve, researchers will be able to explore the biological activities of such compounds more efficiently, paving the way for new treatments across various medical conditions.